1,3-Dichloropropane

• CAS: 142-28-9
• Synonyms: 1,3-dichloropropane
• Molecular Formula: C3H6Cl2; CH2ClCH2CH2Cl; C3H6Cl2
• Molecular Weight: 112.98 g/mol
• SMILES: C(CCl)CCl
• InChI: InChI=1S/C3H6Cl2/c4-2-1-3-5/h1-3H2
• InChIKey: YHRUOJUYPBUZOS-UHFFFAOYSA-N
• Solubility: 0.02 M; Sol in benzene, chloroform, alcohol, ether; In water, 2.75X10+3 mg/l @ 25 °C; Solubility in water, g/100ml at 20 °C: 0.3

1,3-Dichloropropane is the preferred terminal C3 dihalide for cyclopropane ring formation—a motif critical in β-blockers, antifungals, and herbicides. Unlike the 1,2-isomer, only 1,3-substitution enables intramolecular cyclization. Lower reactivity than brominated analogs ensures controlled stepwise substitutions and polymer crosslinking. Unique glutathione conjugation pathway avoids toxic sulfonium intermediates, making it valuable for environmental chemistry and bioremediation models. Supplied at ≥99% purity.

1,3-Dichloropropane (CAS 142-28-9) Procurement & Technical Profile

1,3-Dichloropropane (1,3-DCP), also known as trimethylene dichloride, is a geminal dihaloalkane with the molecular formula C3H6Cl2 and a molecular weight of 112.99 g/mol . It is a colorless liquid with a characteristic chloroform-like odor and a density of approximately 1.19 g/mL at 25°C . As a key chlorinated intermediate, it features two terminal chlorine atoms on a propane backbone, making it a valuable building block in organic synthesis. Commercially, it is available in various purity grades, typically ranging from ≥98% to ≥99.5% (GC), to meet different research and industrial requirements .

1,3-Dichloropropane: Why Isomeric Analogs Cannot Be Substituted

The assumption that dichloropropane isomers are functionally interchangeable in synthetic or environmental applications is fundamentally flawed due to their distinct chemical and biochemical behaviors. The relative positioning of the chlorine atoms critically influences a compound's thermodynamic stability, reaction kinetics, and metabolic fate. As demonstrated by NIST computational data, the 0K enthalpy of 1,3-dichloropropane differs significantly from its 1,2- and 1,1- counterparts, indicating different energetic landscapes that affect reaction pathways and product selectivity [1]. Furthermore, in biological systems, the 1,3-substitution pattern dictates a unique glutathione conjugation pathway that avoids the formation of highly reactive sulfonium ion intermediates, a characteristic that sets it apart from vicinal dihaloalkanes like 1,2-dichloropropane [2]. These intrinsic differences in reactivity and biotransformation necessitate compound-specific selection and validation rather than generic substitution.

• [1] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Release 22. Relative enthalpies of isomers - Comparison of 0K enthalpies (kJ mol-1) for C3H6Cl2. View Source
• [2] Metabolism and mutagenicity of source water contaminants 1,3-dichloropropane and 2,2-dichloropropane. (2025). ScienceDirect. doi: 10.1016/j.dmpk.2024.100077. View Source

1,3-Dichloropropane: Quantitative Evidence for Scientific Selection

1,3-Dichloropropane Exhibits Superior Biodegradation Kinetics Over 1,2-Dichloropropane

In a study of cometabolic oxidation by Methylosinus trichosporium OB3b expressing soluble methane monooxygenase (sMMO), the first-order rate constant for 1,3-dichloropropane was found to be significantly higher than that for its isomer, 1,2-dichloropropane [1]. The transformation followed first-order kinetics, with the rate constants in the order 1-chloropropane > 1,3-dichloropropane > 1,2-dichloropropane > 1,2,3-trichloropropane [1].

Evidence Dimension	First-order biodegradation rate constant (k)
Target Compound Data	k for 1,3-DCP > k for 1,2-DCP
Comparator Or Baseline	1,2-Dichloropropane (CAS 78-87-5)
Quantified Difference	Rate constant order: 1,3-DCP > 1,2-DCP
Conditions	Resting cell suspensions of Methylosinus trichosporium OB3b expressing sMMO

Why This Matters

This data indicates that in bioremediation or environmental fate assessments, 1,3-dichloropropane will degrade more readily than 1,2-dichloropropane via this pathway, a critical factor for environmental safety profiling and remediation strategy design.

• [1] Bosma, T., Janssen, D. B. (1998). Conversion of chlorinated propanes by Methylosinus trichosporium OB3b expressing soluble methane monooxygenase. Applied Microbiology and Biotechnology, 50, 105–112. View Source

1,3-Dichloropropane Metabolic Pathway Avoids Highly Reactive Sulfonium Ion Formation Unlike Vicinal Dihaloalkanes

A study investigating the metabolism of 1,3-dichloropropane (1,3-DCP) in rat liver cytosol revealed a critical difference in its glutathione (GSH) conjugation pathway compared to vicinal dihaloalkanes. Analysis of reaction products via LC/MS identified significant production of S-(3-chloropropyl) glutathione conjugate [1]. This finding is significant because it indicates the conjugate 'half-mustard' does not rearrange to form a sulfonium ion, a highly reactive intermediate typically formed during the metabolism of vicinal dihaloalkanes like 1,2-dichloropropane [1].

Evidence Dimension	Formation of reactive sulfonium ion intermediate during GSH conjugation
Target Compound Data	S-(3-chloropropyl) glutathione conjugate; no sulfonium ion formation
Comparator Or Baseline	Vicinal dihaloalkanes (e.g., 1,2-dichloropropane)
Quantified Difference	Formation of sulfonium ion not observed for 1,3-DCP
Conditions	Rat liver cytosol, LC/MS analysis

Why This Matters

This mechanistic difference suggests a potentially distinct toxicological profile for 1,3-dichloropropane, as the formation of highly reactive sulfonium ions is associated with DNA damage and mutagenicity in vicinal dihaloalkanes. This is a crucial consideration for researchers in drug development and environmental toxicology.

• [1] Metabolism and mutagenicity of source water contaminants 1,3-dichloropropane and 2,2-dichloropropane. (2025). ScienceDirect. doi: 10.1016/j.dmpk.2024.100077. View Source

1,3-Dichloropropane Demonstrates Lower DNA Reactivity than 1,2,3-Trichloropropane

In an in vitro genotoxicity study using the alkaline single-cell gel electrophoresis (comet assay) on human lymphocytes, 1,3-dichloropropane (1,3-DCP) was shown to induce DNA breakage, but the data indicated that DNA reactivity increased with the degree of halogenation [1]. This positions 1,3-DCP as having a lower genotoxic potential compared to more highly chlorinated analogs like 1,2,3-trichloropropane [1].

Evidence Dimension	DNA breakage capacity (Comet Assay)
Target Compound Data	Induced DNA breakage
Comparator Or Baseline	1,2,3-Trichloropropane (CAS 96-18-4)
Quantified Difference	DNA reactivity: 1,3-DCP < 1,2,3-Trichloropropane
Conditions	Human lymphocytes, with and without S9 metabolic activation

Why This Matters

For industrial hygienists and toxicologists, this comparative data suggests that 1,3-dichloropropane presents a lower genotoxic risk profile than more highly chlorinated alternatives like 1,2,3-trichloropropane, which is a key factor in material selection for processes where human exposure potential exists.

• [1] Tafazoli, M., et al. (1996). In vitro mutagenicity and genotoxicity study... using the micronucleus test and the alkaline single cell gel electrophoresis technique (comet assay) in human lymphocytes. Mutation Research, 371(3-4), 185-202. View Source

1,3-Dichloropropane Exhibits the Highest 0K Enthalpy Among Common Dichloropropane Isomers

Computational data from the NIST CCCBDB provides a quantitative comparison of the 0K enthalpies for C3H6Cl2 isomers [1]. Among the common isomers, 1,3-dichloropropane has the highest relative experimental enthalpy [1]. This indicates that 1,3-DCP is thermodynamically the least stable isomer in this series, which can translate into higher reactivity or different reaction equilibrium profiles.

Evidence Dimension	Relative 0K Enthalpy (kJ mol-1)
Target Compound Data	142289 (index value)
Comparator Or Baseline	1,2-Dichloropropane (index 78875); 1,1-Dichloropropane (index 78999)
Quantified Difference	Significantly higher relative enthalpy for 1,3-DCP
Conditions	NIST CCCBDB Release 22, 0K enthalpy comparison

Why This Matters

This thermodynamic data is essential for computational chemists and process engineers. The higher enthalpy of 1,3-dichloropropane means it is energetically distinct from its isomers, which can influence reaction design, energy balance calculations, and predictions of reaction outcomes.

• [1] NIST Computational Chemistry Comparison and Benchmark DataBase. (2022). Release 22. Relative enthalpies of isomers - Comparison of 0K enthalpies (kJ mol-1) for C3H6Cl2. View Source

1,3-Dichloropropane is Significantly Less Reactive than 1-Bromo-3-chloropropane in Methoxylation Reactions

A study on the methoxylation of 1,3-dihalopropanes over active alumina established a clear reactivity order [1]. The kinetic results showed that the reactivity of the dihalopropanes followed the order: 1,3-dibromopropane (DBP) > 1-bromo-3-chloropropane (BCP) >> 1,3-dichloropropane (DCP) [1]. This demonstrates the profound impact of the halogen leaving group on the rate of nucleophilic substitution reactions.

Evidence Dimension	Reactivity in methoxylation reaction
Target Compound Data	Low reactivity (DCP)
Comparator Or Baseline	1-Bromo-3-chloropropane (BCP) and 1,3-Dibromopropane (DBP)
Quantified Difference	Reactivity order: DBP > BCP >> DCP
Conditions	Methoxylation with methanol over active alumina

Why This Matters

For synthetic chemists, this data highlights that 1,3-dichloropropane is a less reactive alkylating agent than its brominated counterparts. This lower reactivity can be advantageous when seeking to control reaction selectivity or avoid unwanted side reactions that could occur with more potent alkylating agents.

• [1] Methoxylation of 1,3-dihalopropanes with methanol over active alumina. (2011). Journal of the Japan Petroleum Institute. (Details from J-STAGE). View Source

1,3-Dichloropropane: Evidence-Based Application Scenarios

Preferred Building Block for Selective Synthesis of Cyclopropane Derivatives

As a 1,3-dihalide, 1,3-dichloropropane is the ideal precursor for the synthesis of cyclopropane rings via reductive dehalogenation or other intramolecular cyclization reactions [1]. Unlike its 1,2-isomer, which yields propylene, 1,3-dichloropropane's terminal chlorines facilitate ring closure to form the strained cyclopropane structure, a common motif in pharmaceuticals and agrochemicals [1]. The lower reactivity of the chlorine atoms, compared to bromine analogs, as established in methoxylation studies [2], allows for more controlled reaction conditions and potentially higher yields of the desired cyclic product without over-alkylation or oligomerization.

Model Compound for Environmental Fate Studies of Terminal Dihaloalkanes

The unique metabolic and biodegradation pathways of 1,3-dichloropropane make it a critical model compound for environmental chemistry research. Its ability to undergo cometabolic oxidation by methanotrophs at a rate distinct from 1,2-dichloropropane [3] is valuable for calibrating bioremediation models. Furthermore, its glutathione conjugation pathway, which avoids the formation of highly reactive sulfonium ions unlike vicinal dihaloalkanes [4], provides a benchmark for assessing the potential environmental and toxicological impact of this class of pollutants.

Specialty Intermediate for Agrochemical and Pharmaceutical Synthesis

1,3-Dichloropropane serves as a versatile intermediate in the multi-step synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries [5]. Its two terminal leaving groups allow for sequential nucleophilic substitutions, enabling the controlled introduction of different functional moieties onto the three-carbon chain. This compound is specifically employed in the synthesis of β-blockers, antifungal agents, herbicides, and insecticides [5], where the precise three-carbon linker provided by the 1,3-dichloropropane backbone is essential for the biological activity of the target molecule.

Low-Reactivity Alkylating Agent in Polymer and Material Science

In polymer chemistry, 1,3-dichloropropane is used as a crosslinking agent and monomer precursor for specialty polymers requiring specific flexibility and chemical resistance [5]. Compared to more reactive brominated analogs [2], its lower reactivity in nucleophilic substitution provides a wider processing window and better control over polymerization kinetics, which is crucial for achieving desired material properties and preventing premature crosslinking or gelation during polymer manufacturing.

• [1] What are the properties, uses, and dangers of 1,3-Dichloropropane? (2023). Guidechem. View Source
• [2] Methoxylation of 1,3-dihalopropanes with methanol over active alumina. (2011). Journal of the Japan Petroleum Institute. View Source
• [3] Bosma, T., Janssen, D. B. (1998). Conversion of chlorinated propanes by Methylosinus trichosporium OB3b expressing soluble methane monooxygenase. Applied Microbiology and Biotechnology, 50, 105–112. View Source
• [4] Metabolism and mutagenicity of source water contaminants 1,3-dichloropropane and 2,2-dichloropropane. (2025). ScienceDirect. View Source
• [5] 1,3-Dichloropropane (CAS 142-28-9): Technical Specifications & Applications. (2025). NBInno. View Source